Cas no 921755-41-1 (Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester)

• Product Name: Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
• CAS No: 921755-41-1
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 743512
• PubChem ID: 15946560
• Update Time: 2025-04-19

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
• ETHYL 2-NITRO-2-(2H-PYRAN-4(3H,5H,6H)-YLIDENE)ACETATE
• ethyl 2-nitro-2-(oxan-4-ylidene)acetate
• Ethyl nitro(oxan-4-ylidene)acetate
• 921755-41-1
• DTXSID50580165

• Inchi： 1S/C9H13NO5/c1-2-15-9(11)8(10(12)13)7-3-5-14-6-4-7/h2-6H2,1H3
• InChI Key： MTVUGLDBNULHQR-UHFFFAOYSA-N
• SMILES： O1CC/C(=C(/C(=O)OCC)\[N+](=O)[O-])/CC1

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų